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Compound of Interest

Compound Name:
2-Chloro-N-(3-

hydroxyphenyl)acetamide

CAS No.: 10147-69-0

Cat. No.: B157649

Get Quote

Executive Summary: The Dual-Hazard Profile
Chloroacetyl chloride (CAC) is a bifunctional alkylating agent widely used in the synthesis of

lidocaine-type anesthetics, herbicides, and heterocycles.[1] Its utility, however, is matched by a

deceptive toxicity profile.[1]

The Critical Warning: CAC acts as both a corrosive acyl halide and a systemic metabolic

poison. Upon contact with mucosal tissue (lungs, eyes) or skin, it rapidly hydrolyzes to release

Hydrogen Chloride (HCl) and Chloroacetic Acid (CAA).[1]

HCl causes immediate chemical burns and lachrymation.

CAA is transdermally absorbed and inhibits the TCA cycle (Krebs cycle), leading to

potentially fatal metabolic acidosis and organ failure hours after exposure.

Core Directive: Treat CAC not just as a corrosive, but as a latent systemic toxin.
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Chemical Profile & Hazard Mechanism[1][2][3][4][5]
Understanding the molecular behavior of CAC is the foundation of safety.

Property Value Operational Implication

CAS Number 79-04-9
Unique identifier for

inventory/waste.[1]

Vapor Pressure ~19 mmHg @ 20°C
Highly volatile. Mandatory

Fume Hood use.

Flash Point None (Non-flammable)
Fire is not the primary risk;

reactivity is.

Reactivity Water-Reactive
Violent hydrolysis releases

heat + HCl gas.[1]

Odor Threshold ~0.01 ppm
Strong warning property

(pungent/tear-gas like).[1]

IDLH 1.3 ppm
Immediate Danger to Life &

Health is extremely low.

The Hydrolysis Trap
The primary mechanism of injury is the reaction with tissue moisture:

[1]

Why this matters:

Delayed Pulmonary Edema: Inhalation may initially feel like simple irritation due to HCl.

However, the deep-lung deposition of CAA can cause fluid buildup (edema) up to 24-48

hours post-exposure [1].[1]

Systemic Toxicity: Unlike simple acid burns, the CAA byproduct penetrates skin. If a

significant surface area is exposed, systemic poisoning can occur even if the burn is treated

locally [2].
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Engineering Controls & PPE Matrix
Do not rely on standard "lab safety" defaults. Latex is permeable; standard Nitrile offers only

momentary splash protection.

The "Barrier" Strategy[1]
Primary Barrier (Engineering): All operations must occur within a certified chemical fume

hood operating at face velocity >100 fpm.

Secondary Barrier (PPE): A multi-layered approach is required.

PPE Selection Table
Component Recommendation Rationale

Hand Protection (Inner)
Laminate Film (e.g., Silver

Shield/4H)

Critical: Standard nitrile

degrades in <10 mins.[1]

Laminates offer >4h

breakthrough time [3].

Hand Protection (Outer) 5-8 mil Nitrile

Provides dexterity and protects

the inner laminate glove from

tears.[1]

Respiratory Fume Hood (Primary)

If hood failure occurs, use full-

face respirator with Organic

Vapor/Acid Gas (OV/AG)

cartridges.[1]

Body Chemical-Resistant Apron

Tychem® or similar

impermeable fabric to prevent

soak-through to clothes.[1]

Eye/Face
Chemical Goggles + Face

Shield

Safety glasses are insufficient

against corrosive

vapors/splashes.

Operational Protocol: The "Active" Phase
Preparation
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Dry System: Ensure all glassware is flame-dried or oven-dried.[1] Residual moisture will

cause sputtering and HCl release.

Trap Setup: Attach the reaction vessel to a scrubber (NaOH trap) to neutralize evolved HCl

gas.

Cold Trap: Cool the receiving vessel to 0°C before addition to mitigate the exotherm.

Transfer Techniques
Never Pour: Do not pour CAC from a stock bottle.

Cannula Transfer: For volumes >50 mL, use positive pressure (nitrogen) cannula transfer.

Syringe: For small volumes, use a glass syringe with a Luer-lock tip.[1] Avoid plastic syringes

as the plunger may swell/seize.[1]

Reaction Workflow

1. Setup
(Dry Glassware + N2 Line)

2. Transfer
(Glass Syringe/Cannula)

 Check Seals 3. Reaction
(0°C, Dropwise Addition)

 Slow Rate 4. Off-Gas Scrubbing
(NaOH Trap)

 HCl Release

Click to download full resolution via product page

Figure 1: Safe Operational Workflow for Chloroacetyl Chloride Synthesis.

Waste Management & Quenching[1]
The Golden Rule: Never add water to Chloroacetyl Chloride. Always add the chemical to the

quench.

Quenching Protocol
Prepare Quench Vessel: A large beaker containing crushed ice and water (or dilute aqueous

sodium bicarbonate).

Dilution: If the reaction mixture is concentrated, dilute with a non-reactive solvent (e.g.,

Dichloromethane) first.
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Addition: Add the reaction mixture dropwise to the agitated ice slurry.

Note: Expect vigorous fizzing and heat evolution.[2] Monitor temperature.

Neutralization: Once hydrolysis is complete, adjust pH to 7-8 using 1M NaOH or sat.

NaHCO3.

Disposal: The resulting solution contains Chloroacetate salts. Do not pour down the drain

unless permitted by local EHS regulations. Label as "Halogenated Organic Waste" [4].

Emergency Response
Scenario A: Skin Contact

Immediate Action: Move to safety shower immediately.

Irrigation: Flush with tepid water for minimum 15 minutes.

Doffing: Remove contaminated clothing under the shower stream.[2]

Medical Alert: Inform EMS that the patient has been exposed to a compound that

metabolizes to Chloroacetic Acid.

Scenario B: Inhalation
Evacuate: Move to fresh air immediately.

Observation: Even if symptoms subside, the victim must be monitored for 24 hours for

delayed pulmonary edema.

Support: 100% Oxygen may be required if respiratory distress is evident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chloroacetyl chloride | ClCH2COCl | CID 6577 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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